Cas no 768-32-1 (Phenyltrimethylsilane)

• Product Name: Phenyltrimethylsilane
• CAS No: 768-32-1
• MF: C₉H₁₄Si
• MW: 150.292963504791
• MDL: MFCD00008271
• CID: 39832
• PubChem ID: 24887434
• Update Time: 2025-06-13

Phenyltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• Phenyltrimethylsilane
• Trimethylphenylsilane
• Trimethyl(phenyl)silane
• AKOS008901274
• InChI=1/C9H14Si/c1-10(2,3)9-7-5-4-6-8-9/h4-8H,1-3H
• 6-Carbamoylcyclohex-3-enecarboxylic acid
• NSC 96828
• 76188-55-1
• AMY6972
• J-802277
• Silane, trimethylphenyl-
• trimethyl-phenyl-silane
• FT-0632922
• DTXSID6061109
• Trimethyl(phenyl)silane, 99%
• 768-32-1
• MFCD00008271
• NS00041698
• (Trimethylsilyl)benzene
• NSC-96828
• phenyl trimethylsilane
• Q27286796
• PX1SG1Q5YP
• A820130
• CS-0031654
• NSC96828
• AS-2175
• UNII-PX1SG1Q5YP
• I11435
• P1299
• EINECS 212-192-5
• Benzene, (trimethylsilyl)-
• s13775
• DB-002905
• DB-056143
• 212-192-5
• DTXCID9047916

• MDL： MFCD00008271
• Inchi： 1S/C9H14Si/c1-10(2,3)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： KXFSUVJPEQYUGN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=CC=1
• BRN： 1855012

Computed Properties

• Exact Mass: 150.08600
• Monoisotopic Mass: 150.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.873 g/mL at 25 °C(lit.)
• Boiling Point: 168-170 °C(lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.491(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 0.00000
• LogP: 2.23180
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

Phenyltrimethylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H318,H413
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-41
• Safety Instruction： S16-S26-S36/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Phenyltrimethylsilane

Phenyltrimethylsilane (CAS No. 768-32-1): Applications and Recent Advances in Chemical Research

Phenyltrimethylsilane, with the chemical formula (C₆H₅Si(CH₃)₃), is a versatile organosilicon compound characterized by its phenyl group and three methyl-substituted silicon atoms. This compound, identified by its unique CAS No. 768-32-1, has garnered significant attention in the field of organic synthesis and material science due to its reactivity and stability. The molecular structure of Phenyltrimethylsilane enables it to serve as an effective protecting group, a ligand in catalytic systems, and a precursor for the synthesis of more complex silanes and silicon-based materials.

The utility of Phenyltrimethylsilane stems from its ability to facilitate various chemical transformations while maintaining structural integrity. In recent years, researchers have explored its applications in pharmaceutical synthesis, where it plays a crucial role in the protection of functional groups during multi-step reactions. The compound's stability under a range of reaction conditions makes it an ideal candidate for use in sensitive synthetic pathways, particularly in the development of fine chemicals and pharmaceutical intermediates.

One of the most notable applications of Phenyltrimethylsilane is its use as a silylating agent in organic synthesis. This involves the introduction of a silyl group (–Si(CH₃)₃) into organic molecules, which can enhance their stability and facilitate subsequent transformations. For instance, in the synthesis of complex natural products, Phenyltrimethylsilane has been employed to protect alcohols and thiols, allowing for selective modifications elsewhere in the molecule without unwanted side reactions. This protective role is particularly valuable in drug discovery, where precise control over reaction pathways is essential.

Recent studies have also highlighted the role of Phenyltrimethylsilane in catalytic systems. The compound can act as a ligand for transition metals, enhancing their catalytic activity in various reactions such as cross-coupling reactions and hydrogenation processes. These reactions are fundamental to the synthesis of complex organic molecules, including many pharmaceuticals and agrochemicals. The ability of Phenyltrimethylsilane to stabilize metal centers while maintaining reactivity has made it a valuable tool in modern synthetic chemistry.

The production and handling of Phenyltrimethylsilane require careful consideration due to its reactivity with moisture and air. However, advances in synthetic methodologies have improved its accessibility and practicality for laboratory-scale applications. Researchers have developed protocols for the safe storage and use of Phenyltrimethylsilane, ensuring that its benefits can be fully realized without compromising safety standards.

In addition to its synthetic applications, Phenyltrimethylsilane has found utility in material science. Its silicon-based structure allows for the creation of novel polymers and coatings with enhanced thermal stability and chemical resistance. These materials are particularly valuable in high-performance applications where traditional polymers may fail under extreme conditions. The incorporation of silanes like Phenyltrimethylsilane into polymer matrices has led to significant improvements in material properties, expanding their range of industrial uses.

The ongoing research into Phenyltrimethylsilane continues to uncover new possibilities for its application across multiple disciplines. As synthetic chemistry evolves, the demand for versatile reagents like Phenyltrimethylsilane is likely to grow, driven by the need for more efficient and sustainable chemical processes. The compound's unique properties make it an indispensable tool for chemists working on cutting-edge research projects, from drug development to advanced materials.

Future directions in the study of Phenyltrimethylsilane may include exploring its role in green chemistry initiatives. By developing more environmentally friendly synthetic routes and reducing waste generation, researchers can enhance the sustainability of using Phenyltrimethylsilane in industrial applications. Additionally, investigating new catalytic systems that utilize this compound could lead to breakthroughs in areas such as energy storage and conversion.

In conclusion, Phenyltrimethylsilane (CAS No. 768-32-1) is a multifaceted compound with broad applications in chemical research and industry. Its versatility as a protecting group, ligand, and precursor material underscores its importance in modern synthetic chemistry. As research progresses, the potential uses of Phenyltrimethylsilane will continue to expand, driving innovation across multiple scientific disciplines.